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Compound of Interest

Compound Name: 3-Ethyl-1,2-dithi-4-ene

Cat. No.: B15417283 Get Quote

Prepared for: Researchers, scientists, and drug development professionals.

This technical guide provides a comprehensive overview of the chemical entity commonly

referred to as 3-Ethyl-1,2-dithi-4-ene. Our review of the scientific literature indicates that this

name is likely a synonym or a common misnomer for the compound identified as 3-Vinyl-1,2-

dithiacyclohex-4-ene. The correct IUPAC name for this compound is 3-ethenyl-3,6-

dihydrodithiine. This document will proceed using the correct IUPAC nomenclature and its

common synonyms.

Chemical Identity and Structure
3-Ethenyl-3,6-dihydrodithiine is an organosulfur compound naturally found in garlic (Allium

sativum) and is a member of the dithiin class of heterocyclic compounds.[1][2] It is recognized

as a significant contributor to the chemical profile of garlic extracts and oils.

IUPAC Name: 3-ethenyl-3,6-dihydrodithiine[3][4]

Synonyms: 3-Vinyl-1,2-dithiacyclohex-4-ene, 3-vinyl-1,2-dithi-4-ene, 3-Ethenyl-1,2-dithi-4-

ene[3][4]

CAS Number: 62488-52-2[3][4]

Molecular Formula: C₆H₈S₂[3][4]

Molecular Weight: 144.26 g/mol [4]
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Structure:

Caption: 2D Structure of 3-ethenyl-3,6-dihydrodithiine.

Physicochemical and Spectrometric Data
While extensive experimental data for the pure compound is limited in publicly accessible

literature, key identifiers and computed properties are available.

Property Value Source

Molecular Formula C₆H₈S₂ PubChem[3]

Molecular Weight 144.26 g/mol NIST[4]

InChIKey
UQXHSMWBRGWFBK-

UHFFFAOYSA-N
PubChem[3]

CAS Registry Number 62488-52-2 NIST[4]

Kovats Retention Index

Semi-standard non-polar:

1180, 1190.9, 1205, 1214;

Standard polar: 1750

PubChem[3]

Occurrence and Experimental Data
3-Ethenyl-3,6-dihydrodithiine is a transformation product of allicin, the primary bioactive

compound released when garlic cloves are crushed. It is frequently identified in analyses of

garlic extracts, particularly those prepared in oil or with heat.

Table 1: Quantitative Analysis in Garlic Extract
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Sample Matrix
Analytical
Method

Compound
Identified

Relative
Abundance
(%)

Reference

Aqueous Local

Garlic Extract
GC-MS

3-vinyl-1,2-

dithiacyclohex-4-

ene

18.40
Ismail, R. M., et

al. (2020)[5]

Iraqi Garlic

Extract (5 min)
GC-MS

3-vinyl-1,2-

dithiacyclohex-5-

ene

34.31

Al-Marzoqi, A.

H., et al. (2019)

[6]

Iraqi Garlic

Extract (30 min)
GC-MS

3-vinyl-1,2-

dithiacyclohex-5-

ene

5.52

Al-Marzoqi, A.

H., et al. (2019)

[6]

*Note: This study identified the isomer 3-vinyl-1,2-dithiacyclohex-5-ene. The relative

abundance of these isomers can vary based on extraction conditions.

Experimental Protocols
Detailed protocols for the chemical synthesis of pure 3-ethenyl-3,6-dihydrodithiine are not

readily available in the reviewed literature. The compound is typically generated and analyzed

as part of a complex mixture from garlic.

4.1. Formation and Extraction from Garlic

The formation of vinyldithiins, including 3-ethenyl-3,6-dihydrodithiine, is a result of the thermal

decomposition of allicin. Allicin itself is produced enzymatically from alliin when garlic is

crushed.
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Caption: General workflow for the formation and analysis of vinyldithiins.

4.2. Identification by Gas Chromatography-Mass Spectrometry (GC-MS)

A common method for the identification and quantification of 3-ethenyl-3,6-dihydrodithiine in

garlic extracts is GC-MS.

Sample Preparation: Garlic cloves are crushed and extracted with a solvent (e.g., methanol,

petroleum ether) or macerated in oil. The extract is then prepared for injection.

GC Separation: The volatile components of the extract are separated on a capillary column

(e.g., DB-5 or similar). The oven temperature is programmed to ramp up, allowing for the

separation of compounds based on their boiling points and polarity.

MS Detection: As compounds elute from the GC column, they are ionized (typically by

electron ionization) and fragmented. The resulting mass spectrum, which shows the mass-to-

charge ratio of the fragments, serves as a chemical fingerprint.

Identification: The experimental mass spectrum of an eluting peak is compared to a spectral

library (such as NIST) for identification.[4][5][6] The retention time and Kovats index can

provide further confirmation.[3]

Biological Activity and Signaling Pathways
Specific studies detailing the biological activity, mechanism of action, or involvement in

signaling pathways of isolated 3-ethenyl-3,6-dihydrodithiine are limited. The bioactivity is often
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attributed to the entire mixture of organosulfur compounds found in garlic preparations.

Generally, garlic-derived vinyldithiins are associated with antioxidant and cholesterol-lowering

properties.[6][7] However, quantitative data such as IC₅₀ or MIC values for this specific

compound are not available in the reviewed literature.

Logical Relationship: Formation Pathway from Allicin

The primary precursor to vinyldithiins is allicin. The transformation is a complex series of

reactions, but the overall pathway can be visualized.
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Caption: Formation of vinyldithiins and other compounds from allicin.

Conclusion and Future Directions
3-Ethenyl-3,6-dihydrodithiine is a recognized organosulfur compound present in processed

garlic. While methods for its detection and quantification within complex mixtures are

established, there is a notable gap in the scientific literature regarding its properties as an

isolated compound.
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For drug development professionals and researchers, future work should focus on:

Developing a robust and scalable chemical synthesis protocol to obtain the pure compound.

Isolating the compound from natural sources in sufficient quantities for detailed study.

Conducting comprehensive in vitro and in vivo studies to determine its specific biological

activities (e.g., antioxidant, antimicrobial, anti-inflammatory) and to quantify its potency.

Investigating its mechanism of action and potential interactions with cellular signaling

pathways.

Without such studies, the therapeutic potential of 3-ethenyl-3,6-dihydrodithiine remains largely

speculative and tied to the broader effects of garlic extracts.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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